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Compound of Interest

Compound Name: Dulcite-13C-3

Cat. No.: B12400624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential information for researchers interested in utilizing

research-grade Dulcitol-13C6. This isotopically labeled sugar alcohol is a critical tool for

investigating galactose metabolism, particularly in the context of the metabolic disorder

galactosemia. This document outlines potential suppliers, summarizes key technical data, and

provides detailed diagrams of relevant metabolic pathways and a representative experimental

workflow.

Sourcing and Specifications of Research-Grade
Dulcitol-13C6
The acquisition of high-purity, well-characterized Dulcitol-13C6 is paramount for reliable and

reproducible experimental outcomes. Several reputable suppliers offer this stable isotope-

labeled compound for research purposes. While specific details such as isotopic purity and the

availability of a Certificate of Analysis (CoA) may vary and require direct inquiry, the following

table summarizes key information for potential suppliers.
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Supplier
Product
Name(s)

CAS Number
Molecular
Formula

Notes

LGC Standards Dulcitol-13C6

2483735-56-2

(unlabeled: 608-

66-2)

¹³C₆H₁₄O₆

Offers various

pack sizes (e.g.,

2.5 mg, 25 mg)

and provides a

Certificate of

Analysis.[1][2][3]

Pharmaffiliates Dulcitol-13C6 2483735-56-2 ¹³C₆H₁₄O₆

Described as a

white solid for

use in metabolic

research,

particularly

related to

galactosemia

and

cataractogenesis

.[4]

Omicron

Biochemicals,

Inc.

[UL-

¹³C₆]galactitol

(dulcitol)

608-66-2

(unlabeled)
Not specified

Provides pricing

for various unit

sizes (e.g., 0.050

g, 0.10 g, 0.25

g).[5]

Santa Cruz

Biotechnology

[UL-

¹³C₆]galactitol

608-66-2

(unlabeled)
(¹³C)₆H₁₄O₆

Marketed as a

biochemical for

research

purposes.[6]

Axios Research
Dulcitol-¹³C₆

Diepoxide
Not Available ¹³C₆H₁₀O₄

A derivative of

Dulcitol-13C6,

used as a

reference

standard for

Galactose.[7]
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The Role of Dulcitol-13C6 in Metabolic Research
Dulcitol (also known as galactitol) is a sugar alcohol formed from the reduction of galactose. In

healthy individuals, galactose is primarily metabolized through the Leloir pathway. However, in

individuals with galactosemia, a genetic disorder characterized by a deficiency in one of the

enzymes of the Leloir pathway, galactose is shunted into an alternative route: the polyol

pathway.[8]

The accumulation of dulcitol in tissues is a key pathological feature of galactosemia, leading to

serious complications such as cataracts, brain damage, and liver dysfunction.[8][9] The use of

Dulcitol-13C6 allows researchers to trace the fate of galactose through the polyol pathway,

providing a powerful tool to:

Investigate the kinetics of dulcitol formation and accumulation in various cell and animal

models of galactosemia.

Screen for and evaluate the efficacy of potential therapeutic agents aimed at inhibiting the

polyol pathway or otherwise mitigating the toxic effects of dulcitol.

Elucidate the downstream metabolic consequences of dulcitol accumulation.

Key Metabolic Pathways
The Leloir Pathway of Galactose Metabolism
The primary route for galactose metabolism is the Leloir pathway, which converts galactose

into glucose-1-phosphate. This pathway involves a series of enzymatic reactions.[10][11][12] A

deficiency in the GALT enzyme is the most common cause of classic galactosemia.
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Caption: The Leloir Pathway for galactose metabolism.
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The Polyol Pathway
In states of galactose excess, such as in galactosemia, the polyol pathway becomes a

significant route for galactose metabolism. This pathway involves the reduction of galactose to

dulcitol, a reaction catalyzed by aldose reductase.[13][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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